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Compound of Interest

Compound Name: VU0119498

Cat. No.: B1683070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0119498 is a positive allosteric modulator (PAM) of the M1, M3, and M5 muscarinic

acetylcholine receptors (mAChRs), with a pronounced effect on the Gq-coupled M3 receptor.[1]

In preclinical studies, VU0119498 has demonstrated efficacy in mouse models of type 2

diabetes by enhancing insulin secretion and improving glucose homeostasis.[2][3][4] These

application notes provide detailed protocols for the in vivo administration of VU0119498 to

mice, based on published research, to facilitate further investigation into its therapeutic

potential.

Data Presentation
The following table summarizes the quantitative data from a key in vivo study investigating the

effects of VU0119498 on glucose tolerance in mice.
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Dosage (mg/kg)
Administration
Route

Mouse Model Key Findings

0.1, 0.5, 2 Intraperitoneal (i.p.)
Wild-type male mice

(12 weeks old)

A single injection of

VU0119498 at 0.5

mg/kg significantly

improved glucose

tolerance and

augmented glucose-

stimulated insulin

secretion (GSIS).[1]

0.5 Intraperitoneal (i.p.)
Obese, glucose-

intolerant mice

A single injection of

VU0119498 improved

glucose tolerance and

enhanced insulin

secretion.[1]

Experimental Protocols
Protocol 1: Preparation of VU0119498 for In Vivo
Administration
This protocol describes the preparation of a VU0119498 solution suitable for intraperitoneal

injection in mice.

Materials:

VU0119498 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)
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Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Vehicle Preparation:

In a sterile microcentrifuge tube, prepare the vehicle solution by combining the

components in the following ratio: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

sterile saline or PBS.

Vortex the solution thoroughly to ensure homogeneity. A brief sonication may aid in

complete dissolution.

VU0119498 Solution Preparation:

Weigh the required amount of VU0119498 powder based on the desired final

concentration and dosing volume.

First, dissolve the VU0119498 powder in DMSO.

Sequentially add PEG300, Tween-80, and finally the saline or PBS, vortexing between

each addition to ensure the compound remains in solution.

The final solution should be clear. If precipitation occurs, gentle warming or sonication may

be used. Ensure the solution returns to room temperature before administration.

Note: For mice with known sensitivity, the concentration of DMSO should be kept as low as

possible, ideally below 10%.

Protocol 2: In Vivo Administration of VU0119498 via
Intraperitoneal Injection
This protocol outlines the procedure for administering VU0119498 to mice to assess its effects

on glucose metabolism.
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Materials:

Prepared VU0119498 solution

Sterile insulin syringes (or equivalent) with a 27-gauge or smaller needle

Mouse restraint device (optional)

70% ethanol for disinfection

Procedure:

Animal Handling and Dosing:

Acclimatize the mice to the experimental conditions before the study begins.

Calculate the required injection volume for each mouse based on its body weight and the

desired dose (e.g., 0.5 mg/kg).

Gently restrain the mouse.

Swab the lower left or right quadrant of the abdomen with 70% ethanol.

Insert the needle at a shallow angle (approximately 10-20 degrees) into the peritoneal

cavity, avoiding the midline to prevent damage to the bladder or other organs.

Inject the calculated volume of the VU0119498 solution.

Withdraw the needle and return the mouse to its cage.

Post-Administration Monitoring:

Monitor the mice for any adverse reactions following the injection.

Proceed with the planned experimental assessments, such as glucose tolerance tests, at

the appropriate time points post-injection.

Mandatory Visualizations
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M3 Muscarinic Receptor Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the activation of the M3

muscarinic acetylcholine receptor, which is positively modulated by VU0119498.
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Caption: Simplified M3 muscarinic receptor signaling pathway.

Experimental Workflow for In Vivo Mouse Study
The diagram below outlines a typical experimental workflow for evaluating the effect of

VU0119498 on glucose tolerance in mice.
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Caption: Experimental workflow for a glucose tolerance test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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